
physical and chemical properties of 2,4,6-
Trichlorobenzonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,4,6-Trichlorobenzonitrile

Cat. No.: B1297859 Get Quote

An In-depth Technical Guide to 2,4,6-Trichlorobenzonitrile

Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and spectral

properties of 2,4,6-Trichlorobenzonitrile (CAS No: 6575-05-9). It is intended for researchers,

scientists, and professionals in drug development and chemical synthesis. This document

includes a compilation of quantitative data, detailed experimental protocols for its synthesis,

and an examination of its known reactivity. Visual diagrams are provided to illustrate key

experimental workflows.

Physical and Chemical Properties
2,4,6-Trichlorobenzonitrile is a white to light yellow crystalline solid.[1][2] It is soluble in

toluene and insoluble in water.[3][4] This compound is classified as toxic and an irritant,

requiring careful handling in a laboratory setting.[5][6]

Table 1: Physical and Chemical Properties of 2,4,6-Trichlorobenzonitrile
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Property Value Source(s)

Molecular Formula C₇H₂Cl₃N [3][5][7]

Molecular Weight 206.46 g/mol [3][8][9]

Melting Point 80-82 °C [1][3][5]

Boiling Point 303.1 ± 37.0 °C (Predicted) [3][5]

Density 1.54 ± 0.1 g/cm³ (Predicted) [3][5]

Appearance
White to light yellow to light

orange powder or crystals
[1][5][7]

Solubility Soluble in Toluene [3][5]

Flash Point 136.4 °C [5]

Vapor Pressure 0.000951 mmHg at 25°C [5]

Refractive Index 1.601 [5]

InChI Key
PGODHCIOIPODFE-

UHFFFAOYSA-N
[6][7][10]

CAS Number 6575-05-9 [3][5][7]

Spectral Data
The structural identification of 2,4,6-Trichlorobenzonitrile is supported by various

spectroscopic techniques.

Table 2: Spectral Data for 2,4,6-Trichlorobenzonitrile
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Technique Data Highlights Source(s)

¹H NMR
(400 MHz, CDCl₃): δ 7.76 (s,

1H), 7.65 (s, 1H)
[3][11]

Mass Spectrometry

Molecular ion peaks observed

at m/z 205, 207, 209,

corresponding to the isotopic

distribution of chlorine atoms.

[6][9]

Infrared (IR) Spectroscopy

Gas-phase IR spectrum

available from the NIST/EPA

Gas-Phase Infrared Database.

[8]

Experimental Protocols
Synthesis of 2,4,6-Trichlorobenzonitrile
A common laboratory-scale synthesis involves a palladium-catalyzed cyanation of 1-iodo-2,4,6-

trichlorobenzene.[3][11]

Materials:

1-iodo-2,4,6-trichlorobenzene (1500 mg, 4.88 mmol)

Zinc cyanide (345 mg, 2.94 mmol)

Tetrakis(triphenylphosphine)palladium(0) (282 mg, 0.244 mmol)

Anhydrous N,N-Dimethylformamide (DMF) (30 mL)

Toluene

2N aqueous ammonium hydroxide solution

Saturated aqueous sodium chloride solution

Anhydrous sodium sulfate
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Silica gel

n-hexane/dichloromethane (eluent)

Procedure:

To a reaction vessel containing anhydrous DMF (30 mL), add 1-iodo-2,4,6-trichlorobenzene

(1500 mg, 4.88 mmol), zinc cyanide (345 mg, 2.94 mmol), and

tetrakis(triphenylphosphine)palladium(0) (282 mg, 0.244 mmol).[3][11]

Heat the reaction mixture to 85 °C and stir overnight.[3][11]

After the reaction is complete, cool the mixture to room temperature.

Dilute the mixture with toluene and wash sequentially with 2N aqueous ammonium hydroxide

solution (3 times) and saturated aqueous sodium chloride solution.[3][11]

Separate the organic phase and dry it over anhydrous sodium sulfate.[3][11]

Concentrate the organic phase under reduced pressure.[3][11]

Purify the crude product by silica gel column chromatography using n-

hexane/dichloromethane as the eluent to yield 2,4,6-trichlorobenzonitrile (850 mg, 84%

yield).[3][11]

Confirm the structure of the product using ¹H NMR spectroscopy.[3][11]
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Caption: Workflow for the synthesis of 2,4,6-Trichlorobenzonitrile.

Reactivity and Stability
2,4,6-Trichlorobenzonitrile should be stored in a dry, sealed container at room temperature.

[3][5] It is incompatible with strong bases and strong oxidizing agents.[4] The nitrile group can

undergo various chemical transformations, making it a versatile intermediate in organic
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synthesis. The chlorine atoms on the benzene ring can be susceptible to nucleophilic aromatic

substitution under certain conditions.

Biological Activity
While specific signaling pathways for 2,4,6-trichlorobenzonitrile are not extensively

documented, its analogues and derivatives are known to possess biological activity. For

instance, halogenated benzonitriles are a class of compounds that include herbicides which act

by inhibiting photosynthesis at Photosystem II.[12] Furthermore, this compound serves as a

building block in the synthesis of agrochemicals and pharmaceuticals, suggesting that more

complex molecules derived from it may have significant biological effects.[13] The reactivity of

the nitrile and chloro-substituents allows for the generation of diverse chemical libraries for

screening for potential therapeutic agents.[14]
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Caption: Logical relationship of 2,4,6-Trichlorobenzonitrile as a synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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